Cas no 2757951-54-3 (3-Thietanol, 3-(4-methylbenzenesulfonate))

• Product Name: 3-Thietanol, 3-(4-methylbenzenesulfonate)
• CAS No: 2757951-54-3
• MF: C₁₀H₁₂O₃S₂
• MW: 244.330480575562
• CID: 5914289
• PubChem ID: 129793605
• Update Time: 2025-06-30

3-Thietanol, 3-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 3-thietanyl tosylate
• thietan-3-yl 4-methylbenzene-1-sulfonate
• Thietan-3-yl 4-methylbenzenesulfonate
• 2757951-54-3
• EN300-37152535
• CS-0432956
• 3-Thietanol, 3-(4-methylbenzenesulfonate)

• Inchi： 1S/C10H12O3S2/c1-8-2-4-10(5-3-8)15(11,12)13-9-6-14-7-9/h2-5,9H,6-7H2,1H3
• InChI Key： LJXNAKQXIUYCAY-UHFFFAOYSA-N
• SMILES： S1CC(OS(C2=CC=C(C)C=C2)(=O)=O)C1

Computed Properties

• Exact Mass: 244.02278659g/mol
• Monoisotopic Mass: 244.02278659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 401.6±38.0 °C(Predicted)

Additional information on 3-Thietanol, 3-(4-methylbenzenesulfonate)

Introduction to 3-Thietanol, 3-(4-methylbenzenesulfonate) (CAS No. 2757951-54-3) and Its Emerging Applications in Chemical Biology

3-Thietanol, 3-(4-methylbenzenesulfonate), identified by the CAS number 2757951-54-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the thietane derivatives family, characterized by a sulfur-containing heterocyclic core, which imparts distinct chemical reactivity and biological relevance. The presence of a 4-methylbenzenesulfonate moiety further enhances its pharmacological potential, making it a valuable candidate for various research applications.

The thietane scaffold is known for its versatility in medicinal chemistry, offering a platform for designing molecules with enhanced binding affinity and metabolic stability. In recent years, researchers have explored the therapeutic potential of thietane derivatives in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. The sulfonate group in 3-Thietanol, 3-(4-methylbenzenesulfonate) not only contributes to the compound's solubility but also serves as a critical pharmacophore for interacting with target proteins and enzymes.

Recent studies have highlighted the compound's role in targeted drug delivery systems, where its structural features allow for efficient encapsulation and controlled release of bioactive molecules. The 4-methylbenzenesulfonate moiety has been particularly noted for its ability to enhance cellular uptake, making it an attractive component in nanomedicine formulations. These advancements underscore the growing interest in thietane derivatives as promising candidates for next-generation therapeutics.

In the realm of biochemical research, 3-Thietanol, 3-(4-methylbenzenesulfonate) has been employed as an intermediate in synthesizing novel sulfonamide-based drugs. The sulfonate group's ability to form stable hydrogen bonds with biological targets has been leveraged to develop potent inhibitors of enzymes involved in metabolic disorders. Furthermore, the compound's stability under various pH conditions makes it suitable for oral and injectable formulations, broadening its therapeutic applicability.

The pharmacokinetic profile of 3-Thietanol, 3-(4-methylbenzenesulfonate) has been extensively studied to optimize its bioavailability and reduce potential side effects. Preclinical trials have demonstrated its favorable pharmacokinetic properties, including moderate oral bioavailability and rapid clearance from the bloodstream. These findings are crucial for translating preclinical successes into clinical applications, ensuring that the compound can be safely administered to patients.

One of the most exciting developments in the field is the use of 3-Thietanol, 3-(4-methylbenzenesulfonate) as a prodrug precursor. By modifying its structure to enhance solubility and stability, researchers have been able to develop prodrugs that release active pharmaceutical ingredients (APIs) within target tissues. This approach has shown promise in treating chronic diseases by enabling sustained drug release and minimizing dosing frequency.

The synthetic pathways for producing 3-Thietanol, 3-(4-methylbenzenesulfonate) have also seen significant innovation. Modern synthetic techniques have enabled the efficient construction of complex thietane derivatives with high purity and yield. These advancements have not only reduced production costs but also facilitated large-scale manufacturing, making the compound more accessible for research and commercial applications.

Another area where this compound has made a notable impact is in drug discovery pipelines. Its unique structural features have been utilized as a starting point for designing novel molecules with improved efficacy and reduced toxicity. High-throughput screening (HTS) campaigns have identified several derivatives of 3-Thietanol, 3-(4-methylbenzenesulfonate) that exhibit potent activity against various disease-causing targets.

The integration of computational chemistry and machine learning has further accelerated the development of thietane-based drugs. By leveraging these technologies, researchers can predict the binding affinities and pharmacological properties of novel derivatives before conducting expensive wet-lab experiments. This approach has significantly shortened drug discovery timelines and reduced attrition rates during clinical development.

In conclusion, 3-Thietanol, 3-(4-methylbenzenesulfonate) (CAS No. 2757951-54-3) represents a cutting-edge compound with diverse applications in chemical biology and drug development. Its unique structural features, combined with recent advancements in synthetic chemistry and drug delivery systems, position it as a cornerstone in modern medicinal chemistry. As research continues to uncover new therapeutic potentials, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in human health.